1-(4-Hydroxypiperidin-1-yl)-2-phenylbutan-1-one

• IUPAC Name: 1-(4-hydroxypiperidin-1-yl)-2-phenylbutan-1-one
• InChI: InChI=1S/C15H21NO2/c1-2-14(12-6-4-3-5-7-12)15(18)16-10-8-13(17)9-11-16/h3-7,13-14,17H,2,8-11H2,1H3
• InChI Key: GQWWAPWXFCXPEI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)N2CCC(CC2)O
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

1-(4-Hydroxypiperidin-1-yl)-2-phenylbutan-1-one, commonly known as Hydroxyphenylbutazone (HPB), is a synthetic compound that belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs). HPB has been widely studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and pain.

Mechanism of Action

The mechanism of action of 1-(4-Hydroxypiperidin-1-yl)-2-phenylbutan-1-one involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the regulation of inflammation, pain, and fever. By inhibiting COX enzymes, this compound reduces the production of prostaglandins, resulting in reduced inflammation, pain, and fever.
Biochemical and Physiological Effects:
This compound has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has been found to be well-tolerated in animal models, with no significant toxicity observed.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-Hydroxypiperidin-1-yl)-2-phenylbutan-1-one in lab experiments is its well-established synthesis method and its potential therapeutic applications in various diseases. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 1-(4-Hydroxypiperidin-1-yl)-2-phenylbutan-1-one. One of the potential directions is the development of this compound derivatives with improved solubility and efficacy. Another direction is the investigation of the potential synergistic effects of this compound with other drugs in combination therapy. The use of this compound in drug delivery systems for targeted delivery is also a potential future direction. The study of the pharmacokinetics and pharmacodynamics of this compound in humans is another potential future direction.
Conclusion:
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. The synthesis of this compound involves the reaction of 4-hydroxypiperidine with 2-phenylbutanone in the presence of a catalyst. This compound possesses anti-inflammatory, analgesic, and antipyretic properties and has been shown to inhibit the growth of cancer cells. This compound has advantages and limitations for lab experiments, and there are several future directions for its study.

Synthesis Methods

The synthesis of 1-(4-Hydroxypiperidin-1-yl)-2-phenylbutan-1-one involves the reaction of 4-hydroxypiperidine with 2-phenylbutanone in the presence of a catalyst. The reaction proceeds through a nucleophilic addition-elimination mechanism to yield this compound. The synthesis of this compound has been optimized to achieve high yields and purity.

Scientific Research Applications

1-(4-Hydroxypiperidin-1-yl)-2-phenylbutan-1-one has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Inflammation is a common feature of many diseases, and this compound has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This compound has also been studied for its potential analgesic properties in pain management.